Cas no 2138098-49-2 (4-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohexan-1-amine)

• Product Name: 4-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohexan-1-amine
• CAS No: 2138098-49-2
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6141172
• PubChem ID: 165962633
• Update Time: 2025-06-14

4-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohexan-1-amine
• 2138098-49-2
• EN300-1157795

• Inchi： 1S/C10H18N4/c1-7-3-4-8(11)5-9(7)10-6-12-13-14(10)2/h6-9H,3-5,11H2,1-2H3
• InChI Key： UZESNUPZWPRXQS-UHFFFAOYSA-N
• SMILES： NC1CCC(C)C(C2=CN=NN2C)C1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 4-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohexan-1-amine

Comprehensive Overview of 4-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohexan-1-amine (CAS No. 2138098-49-2)

The compound 4-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohexan-1-amine (CAS No. 2138098-49-2) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its distinct combination of a cyclohexane backbone, a methylated triazole ring, and an amine functional group makes it a versatile intermediate for the synthesis of biologically active compounds. Researchers are increasingly exploring its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern pharmacology.

One of the key reasons for the growing attention on 4-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohexan-1-amine is its role in the development of central nervous system (CNS) therapeutics. The amine moiety in its structure is particularly noteworthy, as it can interact with neurotransmitter systems, making it a candidate for modulating conditions like anxiety and depression. Recent studies have also highlighted its potential in neuroprotective agents, aligning with the rising global focus on mental health and neurodegenerative diseases.

From a synthetic chemistry perspective, the 1,2,3-triazole ring in this compound is a hallmark of click chemistry, a technique widely adopted in drug discovery for its efficiency and selectivity. This feature has made CAS No. 2138098-49-2 a valuable building block in the design of small-molecule libraries, which are essential for high-throughput screening in pharmaceutical research. The integration of machine learning (ML) in drug design has further amplified its relevance, as researchers leverage computational tools to predict its interactions with biological targets.

Another area where 4-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohexan-1-amine shows promise is in the field of antibacterial and antifungal agents. The triazole ring is a common pharmacophore in many FDA-approved drugs, and its presence in this compound suggests potential utility in combating resistant microbial strains. This aligns with the urgent need for novel antimicrobial solutions, a topic frequently searched in scientific and medical communities due to the global rise in antibiotic resistance.

In addition to its pharmacological applications, CAS No. 2138098-49-2 is also being investigated for its role in material science. Its rigid cyclohexane structure and polar amine group make it a candidate for designing advanced polymers and coatings. This interdisciplinary potential has sparked interest among researchers working on sustainable materials, a trending topic as industries seek eco-friendly alternatives to traditional chemicals.

The synthesis of 4-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohexan-1-amine typically involves multi-step organic reactions, including cyclohexane functionalization and triazole ring formation. Optimizing these processes is a focus area for chemists, particularly in the context of green chemistry, which emphasizes reducing waste and improving energy efficiency. This resonates with the broader scientific community's push toward sustainable synthesis methods.

As the demand for precision medicine grows, compounds like 4-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohexan-1-amine are likely to play a pivotal role. Its modular structure allows for easy derivatization, enabling the creation of tailored therapeutics for specific patient populations. This aligns with the increasing popularity of personalized healthcare and the use of biomarkers to guide treatment decisions.

In summary, 4-methyl-3-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohexan-1-amine (CAS No. 2138098-49-2) is a multifaceted compound with applications spanning drug discovery, material science, and sustainable chemistry. Its unique structure and functional groups make it a valuable asset in addressing some of the most pressing challenges in modern science, from neurodegenerative diseases to antimicrobial resistance. As research continues to unfold, this compound is poised to remain at the forefront of innovation in its field.